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Get Quote

Quantitative Thermal Data of Indapamide

The table below summarizes key thermal characteristics of indapamide (IND), primarily focusing on its

amorphous form, which is critical for pre-formulation studies [1] [2].

Property
Value /
Description

Experimental Conditions Citations

Glass Transition
Temperature (Tg)

102.6 ± 1.1 °C Heating rate of 10 °C·min⁻¹ [3] [4]

Molecular Relaxation (τ at
85°C)

~100 minutes Aged at 85°C; described by KWW model [1]

Fragility Parameter (m) "Moderately
fragile"

Determined from Tg dependence on
heating/cooling rates

[1] [5] [2]

Onset of Degradation ~260 °C Not specified [1] [3]

Physical Ageing
Temperatures

65 °C, 75 °C, 85

°C

No ageing observed at 35, 40, 45°C [1] [2]

Detailed Experimental Protocols
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Here are the methodologies for key DSC experiments related to the amorphous form of indapamide.

Protocol 1: Preparation of Amorphous Indapamide & Basic DSC
Characterization

This protocol outlines the process for creating and initially characterizing amorphous indapamide [1] [2].

Material: Indapamide hemihydrate (purity ≥99%) from Polpharma [1] [2].
Instrument Calibration: Calibrate the DSC using indium (for melting point and heat of fusion) and

sapphire (for specific heat capacity) [1] [2].
Sample Preparation:

Weigh 5-10 mg of crystalline indapamide hemihydrate into a standard aluminium crucible with
a pierced lid.

Use an identical empty aluminium pan as a reference.
Experimental Method:

Equilibrate at 25°C for 5 minutes.
Heat linearly to 190°C at 10°C·min⁻¹ and hold for 5 minutes. This step removes water

(dehydration) and melts the crystalline phase.
Cool to 25°C at 10°C·min⁻¹. This rapid cooling produces the amorphous glass.

Reheat to 190°C at 10°C·min⁻¹ to observe the glass transition of the freshly prepared
amorphous material.

Data Analysis: The glass transition temperature (Tg) is determined from the second heating cycle.

Protocol 2: Isothermal Physical Ageing Study

This protocol assesses the stability and molecular relaxation of amorphous indapamide when stored below its

Tg [1] [2].

Sample Preparation: First, prepare amorphous indapamide following steps 1-3 of the basic DSC
characterization protocol.

Ageing Process:
After melting and holding at 190°C, cool the sample at 10°C·min⁻¹ to a selected ageing

temperature (Ta: e.g., 65, 75, or 85°C).
Hold isothermally at Ta for a specific ageing time (from 30 minutes up to 32 hours).

After ageing, cool the sample to 25°C at 10°C·min⁻¹ and hold for 5 minutes.
Measurement:

Heat the aged sample to 190°C at 10°C·min⁻¹.
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The DSC curve will show an endothermic peak superimposed on the glass transition step. The

area under this peak corresponds to the enthalpy relaxation (ΔHr), which quantifies the extent
of physical ageing.

Kinetic Analysis: The evolution of ΔHr with ageing time is fitted to the Kohlrausch-Williams-Watts
(KWW) equation to determine the molecular relaxation time constant (τ) and the breadth of the

relaxation time distribution (β parameter) [1] [3].

Key Concepts and Workflows

The following diagrams illustrate the core concepts and experimental workflows related to the physical

ageing of amorphous indapamide.
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Figure 1: Physical ageing process. Storing amorphous material below its Tg leads to molecular reorganization and enthalpy loss,

observed as an endothermic peak during DSC analysis [1] [3].
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Figure 2: The fragility concept. The Angell plot classifies glasses by how their molecular mobility changes near Tg; "fragile"

glasses like indapamide require careful stability control [1] [2].

Application in Drug Development

The thermal behavior of indapamide directly impacts pharmaceutical development.

Formulation Strategies: The "moderately fragile" nature of indapamide suggests it may crystallize

relatively easily. A common strategy to enhance stability is to create amorphous solid dispersions
(ASDs) with polymers [3] [4].

Stability in Combinations: For fixed-dose combinations (FDCs), stability studies must consider
interactions. Indapamide's stability can be negatively affected by other drugs, and it is highly

susceptible to photodegradation, which must be mitigated by appropriate packaging and formulation
choices [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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